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Compound of Interest

Compound Name: 1-Ethynyl-4-propylbenzene

Cat. No.: B1305581 Get Quote

Essential Safety and Handling Guide for 1-Ethynyl-
4-propylbenzene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Ethynyl-4-propylbenzene (CAS No. 62452-73-7) in a

laboratory setting. The information is intended for researchers, scientists, and professionals in

drug development to ensure safe and compliant handling of this chemical.

Chemical Safety and Hazard Information
1-Ethynyl-4-propylbenzene is a combustible liquid that can cause skin and eye irritation.[1][2]

[3] Adherence to proper safety measures is critical to minimize risks.
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Hazard GHS Classification Precautionary Statement

Flammability Combustible liquid (H227)

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[1][2]

Skin Irritation Causes skin irritation (H315)

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302 +

P352: IF ON SKIN: Wash with

plenty of water.[1][2][4]

Eye Irritation
Causes serious eye irritation

(H319)

P280: Wear eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[2]

Respiratory Irritation
May cause respiratory irritation

(H335)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

Physical and Chemical Properties
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Property Value

Appearance Light yellow to brown clear liquid[1][2]

Molecular Formula C₁₁H₁₂

Molecular Weight 144.22 g/mol [1]

Flash Point 67 °C (153 °F)[1][2]

Specific Gravity (20/20) 0.91[1][2]

Refractive Index 1.53[1][2]

Storage Temperature
Room temperature (Recommended in a cool

and dark place, <15°C)[1][2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling 1-Ethynyl-4-propylbenzene. The

following table outlines the minimum required PPE for various laboratory operations.
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Operation
Engineering

Controls
Gloves

Eye/Face

Protection

Protective

Clothing

Storage and

Transport

Well-ventilated

chemical storage

area

Nitrile or

neoprene gloves
Safety glasses

Standard lab

coat

Weighing and

Aliquoting

Chemical fume

hood or

ventilated

balance

enclosure

Nitrile or

neoprene gloves

Safety goggles

or a face shield

worn over safety

glasses

Chemical-

resistant apron

over a lab coat

Reaction Setup

and Execution

Chemical fume

hood

Nitrile or

neoprene gloves

(consider double-

gloving for

extended

operations)

Safety goggles

and a face shield

Chemical-

resistant apron

or a chemical

splash suit over

a lab coat

Work-up and

Purification

Chemical fume

hood

Nitrile or

neoprene gloves

Safety goggles

and a face shield

Chemical-

resistant apron

or a chemical

splash suit over

a lab coat

Waste Disposal
Chemical fume

hood

Heavy-duty nitrile

or butyl rubber

gloves

Safety goggles

and a face shield

Chemical-

resistant apron

or a chemical

splash suit over

a lab coat

Experimental Protocols: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure that a compatible fire extinguisher (dry sand, dry chemical, or

alcohol-resistant foam) is readily accessible.[2]
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Conduct all weighing and transfers of 1-Ethynyl-4-propylbenzene inside a certified

chemical fume hood to minimize inhalation exposure.

Wear the appropriate PPE as outlined in the table above.

Use a clean, dry, and compatible container (e.g., glass) for weighing.

Ensure all containers are properly labeled with the chemical name and associated hazards.

2. Reaction Setup and Transfer:

When setting up a reaction, ensure all glassware is free from contaminants and is

appropriate for the intended use.

Transfer the chemical using a glass pipette or a syringe with a compatible needle. Avoid

using plastic transfer pipettes as their compatibility with the solvent is not guaranteed.

Perform all transfers slowly and carefully to avoid splashing.

Ensure the reaction vessel is securely clamped and positioned within the chemical fume

hood.

3. First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[5]

Skin Contact

Immediately wash the contaminated skin with

plenty of soap and water.[4][5] Remove

contaminated clothing. If irritation persists, seek

medical attention.

Eye Contact

Immediately wash the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the lower and upper lids.[5] Get medical

attention immediately.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

4. Spill and Leak Procedures:

In case of a small spill, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, diatomite, universal binders).

Collect the absorbed material into a suitable, labeled container for disposal.

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.

Ensure adequate ventilation during cleanup.

5. Disposal Plan:

All waste containing 1-Ethynyl-4-propylbenzene must be disposed of as hazardous waste.

Dispose of contents and containers to an approved waste disposal plant.[1][2][4]

Collect all liquid waste in a clearly labeled, sealed, and compatible waste container.
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Contaminated solid waste (e.g., gloves, absorbent materials, pipette tips) should be collected

in a separate, labeled hazardous waste container.

Do not dispose of this chemical down the drain.

Workflow for Safe Handling of 1-Ethynyl-4-
propylbenzene
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Caption: Workflow for the safe handling of 1-Ethynyl-4-propylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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